Cas no 524746-06-3 (Phenol, 4-[(4-ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]- (9CI))

• Product Name: Phenol, 4-[(4-ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]- (9CI)
• CAS No: 524746-06-3
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 936965
• PubChem ID: 135534519
• Update Time: 2025-04-19

Phenol, 4-[(4-ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(4-ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]- (9CI)
• 4-((4-Ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl)phenol
• 524746-06-3

• Inchi： 1S/C15H17NO/c1-4-14-10(2)15(16-11(14)3)9-12-5-7-13(17)8-6-12/h5-9,17H,4H2,1-3H3/b15-9-
• InChI Key： HCGSNSFXQIWHPR-DHDCSXOGSA-N
• SMILES： OC1C=CC(=CC=1)/C=C1/C(C)=C(C(C)=N/1)CC

Computed Properties

• Exact Mass: 227.13100
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59000
• LogP: 3.36970